Cas no 451465-76-2 (3-(2H-1,3-benzodioxol-5-yl)methyl-7-chloro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)methyl-7-chloro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 451465-76-2
• MF: C₁₆H₁₁ClN₂O₃S
• MW: 346.788141489029
• CID: 6274688
• Update Time: 2025-07-10

3-(2H-1,3-benzodioxol-5-yl)methyl-7-chloro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)methyl-7-chloro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 4(1H)-Quinazolinone, 3-(1,3-benzodioxol-5-ylmethyl)-7-chloro-2,3-dihydro-2-thioxo-

• Inchi： 1S/C16H11ClN2O3S/c17-10-2-3-11-12(6-10)18-16(23)19(15(11)20)7-9-1-4-13-14(5-9)22-8-21-13/h1-6H,7-8H2,(H,18,23)
• InChI Key： GEQABKOLHLOEDO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C(=O)N(CC2=CC=C3OCOC3=C2)C1=S

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 522.0±60.0 °C(Predicted)
• pka: 10.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2H-1,3-benzodioxol-5-yl)methyl-7-chloro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Comprehensive Analysis of 3-(2H-1,3-benzodioxol-5-yl)methyl-7-chloro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 451465-76-2)

The compound 3-(2H-1,3-benzodioxol-5-yl)methyl-7-chloro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, identified by its CAS No. 451465-76-2, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a benzodioxole moiety with a tetrahydroquinazolinone core. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most intriguing aspects of this compound is its potential as a bioactive scaffold. Researchers have explored its interactions with various biological targets, including enzymes and receptors, due to its sulfanylidene and chloro substituents. These functional groups are known to enhance binding affinity and selectivity, making the compound a valuable tool in the design of novel therapeutics. Recent studies have highlighted its relevance in addressing oxidative stress-related disorders and inflammatory conditions, topics that are currently trending in biomedical research.

From a synthetic chemistry perspective, the preparation of 3-(2H-1,3-benzodioxol-5-yl)methyl-7-chloro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one involves multi-step reactions that require precise control over reaction conditions. The benzodioxole ring is typically introduced through a condensation reaction, while the tetrahydroquinazolinone core is constructed via cyclization strategies. The presence of the sulfanylidene group adds another layer of complexity, often necessitating the use of specialized reagents to achieve high yields and purity.

In the context of drug discovery, this compound has been investigated for its potential as a kinase inhibitor. Kinases are a hot topic in pharmaceutical research, with many drugs targeting these enzymes already on the market. The unique structure of CAS No. 451465-76-2 allows it to interact with kinase active sites in a manner distinct from conventional inhibitors, offering new avenues for therapeutic intervention. This aligns with the growing demand for precision medicine and personalized therapies, which are frequently searched terms in scientific and medical databases.

Another area of interest is the compound's potential role in neuroprotection. The benzodioxole moiety is known to exhibit neuroprotective effects, and its incorporation into the tetrahydroquinazolinone framework could enhance these properties. This is particularly relevant given the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, which are major focus areas for researchers and healthcare providers worldwide.

The physicochemical properties of 3-(2H-1,3-benzodioxol-5-yl)methyl-7-chloro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one also merit discussion. Its logP value, solubility, and stability under various pH conditions are critical factors that influence its bioavailability and pharmacokinetic profile. These parameters are essential for optimizing its formulation and delivery, ensuring that it can be effectively utilized in preclinical and clinical settings.

In summary, CAS No. 451465-76-2 represents a fascinating example of how complex molecular structures can be harnessed for diverse applications in science and medicine. Its unique combination of functional groups, coupled with its potential biological activities, makes it a compound of significant interest. As research continues to uncover its full potential, it is likely to remain a key player in the ongoing quest for innovative therapeutic solutions.